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Compound of Interest

Compound Name: GCN2iB

Cat. No.: B1384116 Get Quote

Essential Safety and Logistics for the Potent Kinase Inhibitor GCN2iB

For researchers and scientists in the field of drug development, the safe handling of potent

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the personal protective equipment (PPE), operational protocols, and

disposal plans for GCN2iB, a significant ATP-competitive inhibitor of the serine/threonine-

protein kinase GCN2. Adherence to these guidelines is crucial for ensuring laboratory safety

and maintaining the integrity of your research.

It is important to note that different suppliers may provide conflicting safety information. For

instance, one Safety Data Sheet (SDS) classifies GCN2iB as not hazardous, while another

identifies it as harmful if swallowed and very toxic to aquatic life.[1] In such cases, a

conservative approach to safety and the use of comprehensive personal protective equipment

is strongly advised.

Quantitative Data Summary
For easy reference and comparison, the key quantitative data for GCN2iB are summarized in

the table below. This information is critical for accurate experimental planning and execution.
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Property Value

Molecular Formula C₁₈H₁₂ClF₂N₅O₃S

Molecular Weight 451.8 g/mol [2]

Purity ≥98%

Appearance A solid[2]

Solubility

Soluble in DMSO (up to 56.5 mg/mL) and

Acetonitrile.[2][3] Insoluble in water and ethanol.

[4]

Storage (Powder)
Store at -20°C for up to 3 years.[3][4] Can be

shipped at room temperature.[2][5]

Storage (in Solvent)
Store at -80°C for up to 1 year.[1][3] Avoid

repeated freeze-thaw cycles.[1]

IC₅₀ 2.4 nM for GCN2[1][4]

Recommended Personal Protective Equipment
(PPE)
Given the nature of GCN2iB as a potent, powdered kinase inhibitor and the conflicting safety

data, a comprehensive PPE strategy is mandatory to minimize exposure risk.

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable choice

for handling the solid compound and solutions. Always inspect gloves for tears or punctures

before use and change them frequently.

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

are essential to protect against airborne particles and splashes.

Body Protection: A standard laboratory coat must be worn at all times. When handling larger

quantities of the powder or when there is a significant risk of aerosolization, a disposable

gown is recommended.
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Respiratory Protection: When weighing or otherwise handling the solid compound outside of

a certified chemical fume hood, a NIOSH-approved N95 or higher-rated respirator is

recommended to prevent inhalation of the powder.

Experimental Protocol: Preparation of a GCN2iB
Stock Solution
This protocol outlines the step-by-step procedure for safely preparing a stock solution of

GCN2iB in DMSO.

Preparation: Before handling the compound, ensure you are wearing the appropriate PPE as

described above. All handling of the solid GCN2iB should be performed in a certified

chemical fume hood to minimize inhalation risk.

Weighing: Carefully weigh the desired amount of GCN2iB powder using an analytical

balance. Use anti-static weighing paper or a weighing boat.

Dissolution:

Transfer the weighed GCN2iB powder to a sterile, appropriately sized polypropylene or

glass vial.

Add the calculated volume of fresh, anhydrous DMSO to achieve the desired

concentration.

To aid dissolution, sonication is recommended.[3] If precipitation occurs, gentle warming of

the solution to 37°C may be beneficial.[3]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[1] Store the aliquots at -80°C.[1][3]

Labeling: Clearly label all vials with the compound name, concentration, solvent, date of

preparation, and your initials.

Operational and Disposal Plans
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A clear plan for the entire lifecycle of the chemical, from receipt to disposal, is crucial for

laboratory safety and environmental responsibility.

GCN2iB Safe Handling Workflow
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Caption: Workflow for the safe handling of GCN2iB from preparation to disposal.
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Solid Waste: All disposable materials that have come into contact with GCN2iB, including

gloves, weighing paper, pipette tips, and empty vials, should be considered contaminated.

Place these items in a designated, sealed hazardous waste container.

Liquid Waste: Unused or waste solutions of GCN2iB should be collected in a clearly labeled,

sealed container for hazardous liquid waste. Do not dispose of GCN2iB solutions down the

drain, as it is very toxic to aquatic life.[1]

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety office, following all local, state, and federal regulations for

hazardous chemical waste disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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